Cas no 5339-33-3 (6-AminobenzoBthiophene)

6-AminobenzoBthiophene Properties

Names and Identifiers

• Benzo[b]thiophen-6-amine
• 1-benzothiophen-6-amine
• BENZO[B]THIOPHENE-6-AMINE
• 6-amino-benzo[b]thiophene
• 6-aminobenzo< b> thiophene
• 6-aminobenzothiophene
• AC1Q7G31
• AN-278
• Benzo[b]thiophen-6-ylamin
• benzo[b]thiophen-6-ylamine
• benzo[b]thiophene-6-ylamine
• NSC3508
• SureCN397816
• 6-Aminobenzo[b]thiophene
• Benzo[b]thien-6-ylamine
• 5339-33-3
• MFCD01860289
• AS-48568
• NSC-3508
• EN300-180545
• DTXSID10277685
• SCHEMBL397816
• ZB1057
• CHKYKCBEIFLRRR-UHFFFAOYSA-N
• F51265
• AKOS000278330
• CS-W000546
• CHEMBL5179239
• NSC 3508
• 6-aminobenzo[b]thiophene
• Benzo[b]thiophene-6-amine
• AN-278/25047022
• 6-Aminobenzothiophene
• +Expand

• MDL： MFCD01860289
• InChIKey： CHKYKCBEIFLRRR-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NS/c9-7-2-1-6-3-4-10-8(6)5-7/h1-5H,9H2
• SMILES： C1=CC(=CC2=C1C=CS2)N

Computed Properties

• Exact Mass: 149.03001
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 149.02992040g/mol
• Heavy Atom Count: 10
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• LogP: 3.06470
• PSA: 26.02
• Melting Point: 115-116 ºC (ethanol water )
• Solubility: Very slightly soluble (0.84 g/l) (25 º C),
• Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),